ethyl 2-(4-(methylthio)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-methylsulfanylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C18H19NO3S2/c1-3-22-18(21)15-13-5-4-6-14(13)24-17(15)19-16(20)11-7-9-12(23-2)10-8-11/h7-10H,3-6H2,1-2H3,(H,19,20)
• InChI Key: IMJQQFKYLSDRCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C18H19NO3S2
• Molecular Weight: 361.5 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene derivatives can be synthesized using various methods. For example, a series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis.

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be confirmed by techniques such as FTIR, MS, and 1H-NMR.

Chemical Reactions Analysis

Thiophene derivatives show high antimicrobial activity against various microbial infections. Different approaches have been made to prove thiophene as an antimicrobial agent.

Physical And Chemical Properties Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It has the molecular mass of 84.14 g/mol, density is 1.051 g/ml, and melting point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anti-Inflammatory Properties

• Thiophenes, including the compound , exhibit anti-inflammatory activity. .

Anticancer Activity

• Some thiophene derivatives have demonstrated anticancer properties. .

Antioxidant Effects

• Thiophenes possess antioxidant properties, which are crucial for combating oxidative stress and preventing cellular damage. .

Anti-Anxiety and Anti-Psychotic Potential

• Research suggests that certain thiophenes exhibit anti-anxiety and anti-psychotic effects. .

Antifungal Activity

• Thiophenes have been investigated for their antifungal properties. .

Kinase Inhibition

• Kinases play a critical role in cellular signaling pathways. .

Mechanism of Action

Thiophene and its derivatives have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer.

Future Directions

Thiophene and its derivatives have shown extensive significance in the pharmaceutical field because of their varied biological and clinical applications. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.